Cas no 77131-67-0 (1(3H)-Isobenzofuranone, 3,4,6-tris(acetyloxy)-5-methyl-)

• Product name: 1(3H)-Isobenzofuranone, 3,4,6-tris(acetyloxy)-5-methyl-
• CAS No: 77131-67-0
• MF: C₁₅H₁₄O₈
• MW: 322.266865253448
• CID: 536718
• PubChem ID: 15726677

1(3H)-Isobenzofuranone, 3,4,6-tris(acetyloxy)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3,4,6-tris(acetyloxy)-5-methyl-
• (5,7-diacetyloxy-6-methyl-3-oxo-1H-2-benzofuran-1-yl) acetate
• 77131-67-0
• 6-Methyl-3-oxo-1,3-dihydro-2-benzofuran-1,5,7-triyl triacetate
• DTXSID70577496

• Inchi： InChI=1S/C15H14O8/c1-6-11(20-7(2)16)5-10-12(13(6)21-8(3)17)15(22-9(4)18)23-14(10)19/h5,15H,1-4H3
• InChI Key： CMXCNIIEQKWLHS-UHFFFAOYSA-N
• SMILES： CC1=C(C=C2C(=C1OC(=O)C)C(OC2=O)OC(=O)C)OC(=O)C

Computed Properties

• Exact Mass: 322.06882
• Monoisotopic Mass: 322.06886740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.2